[4-methoxy-3-(4-morpholinylsulfonyl)phenyl]-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methanone
CAS No.:
Cat. No.: VC1730524
Molecular Formula: C23H26N2O5S
Molecular Weight: 442.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H26N2O5S |
|---|---|
| Molecular Weight | 442.5 g/mol |
| IUPAC Name | (4-methoxy-3-morpholin-4-ylsulfonylphenyl)-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methanone |
| Standard InChI | InChI=1S/C23H26N2O5S/c1-29-21-8-7-20(17-22(21)31(27,28)25-13-15-30-16-14-25)23(26)24-11-9-19(10-12-24)18-5-3-2-4-6-18/h2-9,17H,10-16H2,1H3 |
| Standard InChI Key | ZBQRBJJRAJEUEZ-UHFFFAOYSA-N |
| Canonical SMILES | COC1=C(C=C(C=C1)C(=O)N2CCC(=CC2)C3=CC=CC=C3)S(=O)(=O)N4CCOCC4 |
Introduction
| Identifier Type | Value |
|---|---|
| Molecular Formula | C23H26N2O5S |
| Molecular Weight | 442.5 g/mol |
| Standard InChI | InChI=1S/C23H26N2O5S/c1-29-21-8-7-20(17-22(21)31(27,28)25-13-15-30-16-14-25)23(26)24-11-9-19(10-12-24)18-5-3-2-4-6-18/h2-9,17H,10-16H2,1H3 |
| Standard InChIKey | ZBQRBJJRAJEUEZ-UHFFFAOYSA-N |
| Canonical SMILES | COC1=C(C=C(C=C1)C(=O)N2CCC(=CC2)C3=CC=CC=C3)S(=O)(=O)N4CCOCC4 |
| PubChem Compound ID | 2494767 |
These standardized identifiers enable unambiguous identification of the compound across different chemical databases and literature sources.
Chemical Classification and Structural Relationships
[4-methoxy-3-(4-morpholinylsulfonyl)phenyl]-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methanone belongs to several important chemical classes based on its structural features. Most significantly, it is categorized as a sulfonamide due to the presence of the sulfonyl group (-SO2-) connected to nitrogen. Sulfonamides represent an important class of compounds in medicinal chemistry and pharmaceutical research, with numerous applications as antimicrobial agents, enzyme inhibitors, and therapeutic compounds.
Additionally, the compound can be classified as:
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A morpholine derivative, due to the presence of the morpholine ring
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A dihydropyridine derivative, containing the partially saturated pyridine structure
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A methoxy-substituted aromatic compound
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A methanone (ketone) derivative
These classifications place the compound within several chemical families that have established roles in pharmaceutical research and drug development .
Chemical and Structural Analysis Data
A comprehensive understanding of [4-methoxy-3-(4-morpholinylsulfonyl)phenyl]-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methanone requires detailed structural analysis. While specific spectroscopic data for this compound is limited in the available sources, its structure can be characterized using standard analytical techniques commonly employed for organic compounds of similar complexity.
Predicted Spectroscopic Characteristics
Based on the structural features of the compound, several spectroscopic characteristics can be predicted:
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In NMR spectroscopy, distinctive signals would be expected for:
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The methoxy protons (typically a singlet around 3.8-4.0 ppm)
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The morpholine ring protons (typically multiplets in the 3.5-4.0 ppm range)
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The aromatic protons from both phenyl rings
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The dihydropyridine ring protons, showing complex coupling patterns
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In infrared spectroscopy, characteristic absorption bands would be anticipated for:
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The C=O stretching of the methanone group (typically 1650-1700 cm⁻¹)
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The S=O stretching bands of the sulfonyl group (typically around 1150-1350 cm⁻¹)
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C-O stretching of the methoxy and morpholine functionalities
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Aromatic C=C stretching vibrations
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